Cas no 2169167-92-2 ((1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride)

(1-tert-Butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride is a specialized sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamide-based compounds. Its tert-butyl and methyl substituents enhance steric and electronic properties, making it valuable for selective functionalization in pharmaceutical and agrochemical applications. The reactive sulfonyl chloride group facilitates efficient coupling with nucleophiles, enabling the introduction of sulfonyl functionalities into target molecules. This compound is characterized by high purity and stability under controlled conditions, ensuring reliable performance in synthetic workflows. Its structural features make it suitable for constructing complex heterocyclic frameworks, offering versatility in medicinal chemistry and material science research. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride structure
2169167-92-2 structure
Product Name:(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
CAS No:2169167-92-2
MF:C9H15ClN2O2S
MW:250.745599985123
CID:5860284
PubChem ID:165504307
Update Time:2025-10-28

(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
    • EN300-1461482
    • 2169167-92-2
    • Inchi: 1S/C9H15ClN2O2S/c1-7-8(6-15(10,13)14)5-12(11-7)9(2,3)4/h5H,6H2,1-4H3
    • InChI Key: YGPDVTBKUBRWLN-UHFFFAOYSA-N
    • SMILES: ClS(CC1C(C)=NN(C=1)C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 250.0542766g/mol
  • Monoisotopic Mass: 250.0542766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 60.3Ų

(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1461482-0.05g
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
0.05g
$1020.0 2023-06-06
Enamine
EN300-1461482-0.1g
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
0.1g
$1068.0 2023-06-06
Enamine
EN300-1461482-0.25g
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
0.25g
$1117.0 2023-06-06
Enamine
EN300-1461482-0.5g
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
0.5g
$1165.0 2023-06-06
Enamine
EN300-1461482-1.0g
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
1g
$1214.0 2023-06-06
Enamine
EN300-1461482-2.5g
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
2.5g
$2379.0 2023-06-06
Enamine
EN300-1461482-5.0g
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
5g
$3520.0 2023-06-06
Enamine
EN300-1461482-10.0g
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
10g
$5221.0 2023-06-06
Enamine
EN300-1461482-50mg
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
50mg
$1020.0 2023-09-29
Enamine
EN300-1461482-100mg
(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
2169167-92-2
100mg
$1068.0 2023-09-29

Additional information on (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride

Professional Introduction to (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS No. 2169167-92-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. Among these, (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride, with the CAS number 2169167-92-2, has emerged as a significant intermediate in the creation of complex pharmacophores. This compound, characterized by its (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride core structure, has garnered attention due to its versatile applications in medicinal chemistry and drug discovery.

The pyrazole scaffold, a five-membered heterocyclic ring containing nitrogen atoms, is widely recognized for its broad spectrum of biological activities. The introduction of substituents such as tert-butyl and methyl groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further derivatization. The presence of a sulfonyl chloride functional group further expands its utility, as sulfonyl chlorides are commonly employed in the synthesis of sulfonamides, which are known for their antimicrobial and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride compound has been explored in several preclinical studies for its potential application in oncology and inflammatory disorders. Its structural motif is reminiscent of several approved drugs that exhibit significant pharmacological activity. For instance, derivatives of pyrazole have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel sulfonamides with enhanced binding affinity to biological targets. The sulfonyl chloride moiety readily reacts with amines to form sulfonamides, which are crucial in drug design due to their ability to modulate protein-protein interactions. This property has made (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride a valuable reagent in high-throughput screening campaigns aimed at identifying new drug candidates.

The synthesis of (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of the pyrazole derivative followed by sulfonylation using chlorosulfonic acid or alternative sulfonylation agents. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These advancements are critical for ensuring an adequate supply of intermediates for large-scale drug development programs.

In addition to its pharmaceutical applications, (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride has found utility in materials science and agrochemical research. Its ability to act as a crosslinking agent or a modifying group for polymers has been explored in various industrial applications. Furthermore, its derivatives have been investigated for their potential as herbicides and fungicides due to their interaction with biological targets in plants.

The growing interest in this compound underscores the importance of having high-quality intermediates available for research and development. Suppliers specializing in fine chemicals have recognized this demand and have invested in optimizing production processes to meet industry standards. Quality control measures are stringent to ensure purity and consistency, which are essential for reliable experimental outcomes.

Future research directions may explore new derivatives of (1-tert-butyl-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride) with tailored properties for specific applications. Computational modeling and virtual screening techniques can aid in predicting the biological activity of novel analogs before they are synthesized experimentally. This approach can significantly reduce the time and resources required for drug discovery programs.

The impact of such compounds on global health cannot be overstated. By providing researchers with versatile building blocks like (1-*tert-butyl-*3-*methyl*-1H-*pyrazol*-4-ylmethanesulfonyl chloride), scientists can accelerate the development of new treatments for unmet medical needs. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into tangible therapeutic benefits for patients worldwide.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.